Cas no 906154-95-8 (N-{5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide)

• Product Name: N-{5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• CAS No: 906154-95-8
• MF: C₂₀H₁₉N₅O₄S
• MW: 425.460962533951
• CID: 6007220
• PubChem ID: 16819484
• Update Time: 2025-07-15

N-{5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• N-[[5-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• N-{[5-({[(4-acetamidophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-oxadiazol-2-yl]methyl}benzamide
• AB00677491-01
• N-((5-((2-((4-acetamidophenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• AKOS024617583
• 906154-95-8
• F1885-0071

• Inchi： 1S/C20H19N5O4S/c1-13(26)22-15-7-9-16(10-8-15)23-17(27)12-30-20-25-24-18(29-20)11-21-19(28)14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,21,28)(H,22,26)(H,23,27)
• InChI Key： QKCUJJAPLCKZHZ-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(NC2=CC=C(NC(=O)C)C=C2)=O)O1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 425.11577528g/mol
• Monoisotopic Mass: 425.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 152Ų

Additional information on N-{5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide

Professional Introduction to Compound with CAS No. 906154-95-8 and Product Name: N-{5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide

Compound with the CAS number 906154-95-8 and the product name N-{5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique functional groups present in this molecule make it a subject of intense research interest, particularly in the development of novel bioactive agents.

The core structure of this compound features a 1,3,4-oxadiazole moiety, which is a heterocyclic ring system known for its broad spectrum of biological activities. The 1,3,4-oxadiazole ring is connected to a benzamide group through a methyl sulfanyl bridge. This bridge is further substituted with a 4-acetamidophenyl group, adding another layer of complexity and potential for biological interaction. The presence of these functional groups suggests that the compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 1,3,4-oxadiazole scaffold, in particular, has been extensively studied for its pharmacological properties. Studies have shown that oxadiazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The benzamide moiety is another key feature that contributes to the biological activity of this compound. Benzamides are known to interact with various biological targets, including enzymes and receptors, which can lead to therapeutic effects.

The 4-acetamidophenyl group in the structure adds an additional layer of functionality that may enhance the binding affinity and selectivity of the compound towards its target(s). This group is commonly found in many bioactive molecules and has been shown to improve pharmacokinetic properties. The methyl sulfanyl bridge serves as a linker between the 1,3,4-oxadiazole ring and the benzamide group, providing stability while allowing for conformational flexibility.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the 1,3,4-oxadiazole core through cyclocondensation reactions. Subsequent functionalization steps are then performed to introduce the methyl sulfanyl, 4-acetamidophenyl, and benzamide groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve selective modifications at specific positions on the molecule.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have demonstrated that it exhibits inhibitory activity against various enzymes and receptors relevant to diseases such as cancer and inflammation. The mechanism of action appears to involve multiple pathways, suggesting that it could be a multitargeted drug candidate. Preclinical studies are ongoing to further elucidate its therapeutic potential and safety profile.

One particularly intriguing aspect of this compound is its interaction with biological targets at the molecular level. Computational modeling studies have been conducted to understand how the different functional groups contribute to binding affinity and selectivity. These studies have provided valuable insights into the structural features that are critical for biological activity. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict how this compound will interact with its target(s) in vivo.

The development of novel pharmaceutical agents requires a thorough understanding of their chemical properties and biological effects. This compound exemplifies how structural complexity can lead to unique pharmacological profiles. By combining multiple functional groups in a carefully designed manner, researchers can create molecules with enhanced therapeutic potential. The synthesis and characterization of this compound represent an important step forward in drug discovery.

Future directions for research on this compound include exploring its potential as a lead molecule for drug development. Additional modifications may be made to optimize its pharmacokinetic properties or enhance its biological activity. Preclinical studies will be essential to evaluate its safety and efficacy before moving into clinical trials. Collaborations between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion,N-{5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide (CAS No. 906154-95-8) is a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery programs aimed at treating various diseases.